- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 141-93-5 (1,3-DIETHYLBENZENE)
1,3-DIETHYLBENZENE structure
1,3-DIETHYLBENZENE Properties
Names and Identifiers
-
- 1,3-DIETHYLBENZENE
- MDEB
- M-DIETHYLBENZENE
- 1,3-diethyl-benzen
- Benzene, m-diethyl-
- m-diethyl-benzen
- meta-Diethylbenzene
- m-diethylenzene
- Benzene, 1,3-diethyl-
- Diethylbenzene, m-
- 1,3-Diethylbenzene1000µg
- 1,3-DIETHYLBENZENE 98+%
- m-Diethylbenzene
- ZM2X7I1G8Y
- MFCD00009260
- NS00007714
- Q24816743
- Tox21_303896
- NSC-62102
- NCGC00356969-01
- Benzene,3-diethyl-
- FT-0606659
- DTXSID1022003
- 4-05-00-01066 (Beilstein Handbook Reference)
- LS-13803
- NSC 62102
- m-diethyl benzene
- HSDB 4082
- EINECS 271-527-3
- AKOS015964280
- WLN: 2R C2
- D0478
- InChI=1/C10H14/c1-3-9-6-5-7-10(4-2)8-9/h5-8H,3-4H2,1-2H
- 1,3-diethyl-benzene
- 1,3-DIETHYLBENZENE [HSDB]
- DTXCID402003
- 1,3-Diethylbenzene, >=98.0% (GC)
- 1,3-Diethylbenzene 100 microg/mL in Methanol
- 1,3-Diethylbenzene--d4
- 68584-01-0
- AC-18367
- CAS-141-93-5
- EINECS 205-511-4
- A807834
- 1,3-diethylbenzene-d14
- NSC62102
- 1219803-40-3
- UNII-ZM2X7I1G8Y
- BRN 1903394
- 141-93-5
- Benzene, mdiethyl
- Benzene, 1,3diethyl
- A10815
- DB-042592
- mDiethylbenzene
- +Expand
-
- MFCD00009260
- AFZZYIJIWUTJFO-UHFFFAOYSA-N
- 1S/C10H14/c1-3-9-6-5-7-10(4-2)8-9/h5-8H,3-4H2,1-2H3
- CCC1=CC(=CC=C1)CC
Computed Properties
- 134.11000
- 0
- 0
- 2
- 134.10955
- 10
- 76
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0
Experimental Properties
- 2.81140
- 0.00000
- n20/D 1.496
- Miscible with ethanol, benzene, carbon tetrachloride, ethyl ether and acetone. Immiscible with water and diethylbenzene.
- 182°C(lit.)
- -84°C(lit.)
- Fahrenheit: 123.8 ° f
Celsius: 51 ° c - Colorless liquid with aromatic smell. [1]
- Insoluble in water, soluble in ethanol, ether, benzene, carbon tetrachloride and other most organic solvents. [12]
- 0.864 g/mL at 20 °C(lit.)
1,3-DIETHYLBENZENE Security Information
-
GHS02
GHS07 
GHS09 
- CZ5620000
- 3
- S16;S26;S36
- S16-S26-S36
- III
- III
- R10; R36/37/38
- 3
-
Xi
- UN 2049
- H226-H315-H319-H411
- P210-P233-P240-P241+P242+P243-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P391-P403+P235-P501
- warning
- Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- III
- 10-36/37/38
- Warning
- Yes
- 3
1,3-DIETHYLBENZENE Customs Data
- 2902909090
-
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1,3-DIETHYLBENZENE Price
1,3-DIETHYLBENZENE Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C
Reference
- Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process), Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796
Synthetic Circuit 4
Reaction Conditions
1.1 4 h, 350 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
,
Journal of Molecular Catalysis A: Chemical,
2006,
243(1),
99-105
Synthetic Circuit 5
Reaction Conditions
1.1 4 h, 400 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
,
Journal of Molecular Catalysis A: Chemical,
2006,
243(1),
99-105
Synthetic Circuit 6
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
1.1 4 h, 400 °C
2.1 4 h, 350 °C
2.1 4 h, 350 °C
Reference
Shape-selective reactions with AEL and AFI type molecular sieves alkylation of benzene, toluene and ethylbenzene with ethanol, 2-propanol, methanol and t-butanol
,
Journal of Molecular Catalysis A: Chemical,
2006,
243(1),
99-105
Synthetic Circuit 9
Reaction Conditions
1.1 Catalysts: Aluminum ; 6 h, 3 MPa, 200 °C
Reference
Adjustment of the Al siting in MCM-22 zeolite and its effect on alkylation performance of ethylene with benzene
,
Catalysis Today,
2018,
316,
71-77
Synthetic Circuit 10
Synthetic Circuit 11
Reaction Conditions
1.1 Catalysts: 1,1′-(1,5-Pentanediyl)bis[1-methylpyrrolidinium] ; 7 h, 10 bar, 350 °C
Reference
Alkylation of ethylbenzene by using IM-5 catalyst
,
International Journal of Research in Pharmacy and Chemistry,
2013,
3(2),
411-425
1,3-DIETHYLBENZENE Raw materials
1,3-DIETHYLBENZENE Preparation Products
- 1,4-Diisopropylbenzene (100-18-5)
- 1,3,5-Triethylbenzene (102-25-0)
- 1-Methyl-2-propylbenzene (1074-17-5)
- 1-tert-Butyl-2-methylbenzene (1074-92-6)
- Hexylbenzene (1077-16-3)
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- 1-Allyl-2-methylbenzene (1587-04-8)
- 1-methyl-4-pentylbenzene (1595-09-1)
- 2-Butyltoluene (1595-11-5)
- (16327-38-1)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- Benzene, 1,2-dipropyl- (17171-71-0)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Ethylidenecyclopentane (2146-37-4)
- Benzene, ethylmethyl- (25550-14-5)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 2-Ethyl-m-xylene (2870-04-4)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- (42205-08-3)
- Pentane, methyl- (43133-95-5)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Indane (496-11-7)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- o-Cymene (527-84-4)
- Hexadecane (544-76-3)
- 1,7-Dimethylnaphthalene (575-37-1)
- cis-2-Butene (590-18-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- Tridecane (629-50-5)
- Benzene, 1,2,4,5-tetraethyl- (635-81-4)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- 1,2,4-Triethylbenzene (877-44-1)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 1,3-Diisopropylbenzene (99-62-7)
1,3-DIETHYLBENZENE Suppliers
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
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JIANG KUN 1 3 8 1 6 0 0 9 1 6 1
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Nantong Reform Petro-chemical Co.,Ltd
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CAO HAI YAN
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Nanxing Chemical (Jiangsu) Co., Ltd.
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MIN HUI PING
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Jiangsu Raien Environmental Protection Technology Co., Ltd
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FEI XIAO JIE
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Nantong Zhonghe Chemical New Material Co.LTD
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HU GE BING
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:141-93-5)
XU NV SHI
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1,3-DIETHYLBENZENE Related Literature
-
Mariya Shamzhy,Maksym Opanasenko,Patricia Concepción,Agustín Martínez Chem. Soc. Rev. 2019 48 1095
-
2. Variable temperature study of protonation of 1,3-dialkylbenzenesDan F?rca?iu J. Chem. Soc. Chem. Commun. 1982 316
-
3. Effect of strong acids on the oxidation of alkylarenes by manganic and cobaltic acetates in acetic acidJacques Hanotier,Monique Hanotier-Bridoux,Pierre de. Radzitzky J. Chem. Soc. Perkin Trans. 2 1973 381
-
Chunlai Ding,Caiwei Fan,Ganquan Jiang,Jiandong Zhang,Xiaohong Li,Na Li,Xiangqiang Pan,Zhengbiao Zhang,Wei Zhang,Jian Zhu,Xiulin Zhu Polym. Chem. 2015 6 6416
-
Christian Ehlers,Dieter Klemp,Franz Rohrer,Djuro Mihelcic,Robert Wegener,Astrid Kiendler-Scharr,Andreas Wahner Faraday Discuss. 2016 189 407
-
Norihiro Tada,Kazunori Ban,Shin-ichi Hirashima,Tsuyoshi Miura,Akichika Itoh Org. Biomol. Chem. 2010 8 4701
-
Matthew J. Fischer,Alicia M. Beatty CrystEngComm 2014 16 7313
-
Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels 2018 2 1057
-
Taiji Nakamura,Dmitri G. Fedorov Phys. Chem. Chem. Phys. 2022 24 7739
-
Miao Shen,Wenjuan Zhang,Kotohiro Nomura,Wen-Hua Sun Dalton Trans. 2009 9000
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